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Compound of Interest

Compound Name: 6-Amino-5-bromopicolinamide

Cat. No.: B11891875

Get Quote

Part 1: Structural Analysis & Regiochemistry
Compound Identity:

IUPAC Name: 6-Amino-5-bromopyridine-2-carboxamide[1]

Molecular Formula: C₆H₆BrN₃O[1][2]

Molecular Weight: 216.04 g/mol (based on ⁷⁹Br)

CAS Number (Analog/Precursor): 178876-82-9 (Methyl ester derivative)

Regiochemical Verification: The pyridine ring substitution pattern is critical. The "picolinamide"

designation places the carboxamide at position 2. The amino group is at position 6, and the

bromine is at position 5.[3][4][5]

Pos 1: Nitrogen[4][6][7][8]

Pos 2: Carboxamide (-CONH₂)

Pos 3: Proton (Doublet, coupled to H4)
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Pos 4: Proton (Doublet, coupled to H3)

Pos 5: Bromine (-Br)[1][8]

Pos 6: Amine (-NH₂)

This 2,5,6-substitution pattern creates a specific NMR signature (two ortho-coupled doublets)

distinct from 3,5,6-isomers (nicotinamides), which would typically show singlets or meta-

coupling.

Workflow: Synthesis & QC Logic
The following diagram illustrates the logical flow from the stable precursor (Methyl ester) to the

final Amide, highlighting the critical QC checkpoints.
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Figure 1: Synthesis and Quality Control workflow ensuring structural integrity from ester

precursor to amide target.

Part 2: Spectroscopic Data Analysis
Mass Spectrometry (MS)
Mass spectrometry provides the most immediate confirmation of the bromination state due to

the characteristic isotopic abundance of Bromine.

Ionization Mode: Electrospray Ionization (ESI), Positive Mode [M+H]⁺.

Isotope Pattern: Bromine exists as ⁷⁹Br (50.7%) and ⁸¹Br (49.3%). This results in a "doublet"

molecular ion peak of nearly equal intensity separated by 2 mass units.
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Parameter Value Interpretation

Monoisotopic Mass 214.97 Da Calculated for C₆H₆⁷⁹BrN₃O

Observed [M+H]⁺ 216.0 / 218.0
Characteristic 1:1 doublet

intensity (Br signature).

Fragmentation [M-NH₃]⁺ (~199/201)

Loss of ammonia from the

primary amide (common in

carboxamides).

Analyst Note: If the M+2 peak is absent or significantly lower than 1:1, the sample is likely the

non-brominated impurity (6-aminopicolinamide, MW ~137).

Nuclear Magnetic Resonance (NMR)
The NMR data below is derived from the experimentally verified methyl ester precursor and

corrected for the amide functionality.

Solvent: DMSO-d₆ (Standard for polar amides to prevent H-D exchange of amide protons).

¹H NMR Assignments (400 MHz, DMSO-d₆)
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Chemical Shift
(δ, ppm)

Multiplicity Integration Assignment
Structural
Justification

7.80 – 7.90 Broad Singlet 1H Amide -NH_a

Restricted

rotation of C(O)-

N bond creates

two distinct

amide protons.

7.60 – 7.70
Doublet (J ≈ 8.0

Hz)
1H H4 (Ar-H)

Ortho to Br.

Deshielded by Br

and the pyridine

ring current.

7.20 – 7.30 Broad Singlet 1H Amide -NH_b
Second amide

proton.

7.10 – 7.20
Doublet (J ≈ 8.0

Hz)
1H H3 (Ar-H)

Ortho to

Carbonyl.

Shielded relative

to H4 due to the

strong electron-

donating effect of

the para 6-Amino

group.

6.40 – 6.60 Broad Singlet 2H Ar-NH₂

Primary amine at

Pos 6. Broad due

to quadrupole

broadening and

exchange.

Mechanistic Insight (The "Push-Pull" Effect):

H3 Resonance: Although H3 is ortho to the electron-withdrawing amide (normally

deshielding), it is located para to the strongly electron-donating 6-amino group. Resonance

structures place a negative charge density at position 3, causing a significant upfield shift

compared to unsubstituted pyridine.
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H4 Resonance: H4 is meta to the amino group, so it receives less shielding. It is ortho to the

Bromine, which exerts a weak deshielding inductive effect. Therefore, H4 appears downfield

of H3.

Infrared Spectroscopy (FT-IR)
IR is used primarily to confirm the presence of the primary amide and distinguish it from the

nitrile precursor or the carboxylic acid.

Wavenumber
(cm⁻¹)

Vibration Mode Functional Group Notes

3450, 3320 ν(N-H) Stretch 1° Amine & Amide

Two distinct bands

(asymmetric/symmetri

c) often overlapping

for NH₂ and CONH₂.

1680 – 1660 ν(C=O) Stretch Amide I

Strong, diagnostic

band. Lower than

esters (~1720) due to

resonance.

1620 – 1590 δ(N-H) Bend Amide II
Characteristic of

primary amides.

1580, 1470 ν(C=C, C=N) Pyridine Ring
Skeletal ring

vibrations.

~600 – 500 ν(C-Br) Stretch Aryl Bromide
Often weak and in the

fingerprint region.

Part 3: Experimental Protocol for Verification
Protocol 1: Sample Preparation for NMR
To ensure high-resolution spectra without aggregation artifacts:

Solvent: Use DMSO-d₆ (99.9% D) stored over molecular sieves to minimize water peaks

(~3.33 ppm) which can obscure the amide signals.
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Concentration: Dissolve 5–10 mg of sample in 0.6 mL solvent.

Filtration: Filter through a cotton plug in a glass pipette to remove inorganic salts (e.g.,

NH₄Br byproducts from synthesis).

Protocol 2: HPLC Purity Check
Before spectroscopic release, purity should be established to ensure the "doublet" in MS isn't a

mixture of impurities.

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5 µm, 4.6 x 100 mm).

Mobile Phase A: Water + 0.1% Formic Acid.

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

Gradient: 5% B to 95% B over 10 minutes.

Detection: UV at 254 nm (aromatic) and 280 nm (amide).

Retention Time Logic: The Amide (Target) is more polar than the Ester (Precursor) and less

polar than the Acid.

Order of Elution: Acid < Amide < Ester < Brominated-Nitrile (if used).
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Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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